![molecular formula C18H18FNO4 B2641492 [2-(4-Ethoxyanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate CAS No. 1794987-89-5](/img/structure/B2641492.png)
[2-(4-Ethoxyanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate
Description
[2-(4-Ethoxyanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a synthetic compound that belongs to the class of acetate esters and has a molecular formula of C18H19FNO4.
Scientific Research Applications
- The compound has been investigated for its antimicrobial potential. In vitro studies revealed moderate inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties . Notably, compounds containing a coumarylthiazole moiety and hydroxyl group in the quinoline segment exhibited enhanced inhibitory effects against microbial strains.
- Researchers have designed derivatives of this compound to selectively degrade histone deacetylase-3 (HDAC3). One such derivative is N4-(2-amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide, which holds promise as an HDAC3 degrader .
- The compound’s synthesis and potential antimicrobial activity have been explored in the context of novel α-aminophosphonates derivatives. These derivatives incorporated quinoline or quinolone moieties, along with coumarylthiazole or 5-phenylthiazol-2-amine groups. The study highlighted their potential as antimicrobial drug candidates .
- Given the challenges posed by bacterial resistance to existing drugs, novel compounds like this one are essential for drug discovery. Researchers continue to explore its potential as an effective treatment option .
Antimicrobial Activity
Histone Deacetylase Inhibition
Medicinal Chemistry Research
Drug Discovery
properties
IUPAC Name |
[2-(4-ethoxyanilino)-2-oxoethyl] 2-(3-fluorophenyl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO4/c1-2-23-16-8-6-15(7-9-16)20-17(21)12-24-18(22)11-13-4-3-5-14(19)10-13/h3-10H,2,11-12H2,1H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDKGTIVWCPCUEX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)COC(=O)CC2=CC(=CC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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